Cas no 6271-07-4 ( )
structure
Product Name:
CAS No:6271-07-4
MF:C19H20ClNO5
MW:377.818804740906
CID:957389
PubChem ID:22653
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6271-07-4
- 7,8-Dihydro-5-(3,4,5-trimethoxyphenyl)-1,3-dioxolo(g)isoquinoline hydrochloride
- 1,3-Dioxolo(4,5-g)isoquinoline, 7,8-dihydro-5-(3,4,5-trimethoxyphenyl)-, hydrochloride
- NSC 36794
-
-
- Inchi: 1S/C19H19NO5.ClH/c1-21-16-7-12(8-17(22-2)19(16)23-3)18-13-9-15-14(24-10-25-15)6-11(13)4-5-20-18;/h6-9H,4-5,10H2,1-3H3;1H
- InChI Key: SYTHQDNJJPJHPF-UHFFFAOYSA-N
- SMILES: [Cl-].O1COC2C1=CC1=C(C=2)C(C2C=C(C(=C(C=2)OC)OC)OC)=[NH+]CC1
Computed Properties
- Exact Mass: 356.9465
- Monoisotopic Mass: 377.103
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 484
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.5A^2
Experimental Properties
- Boiling Point: 478°C at 760 mmHg
- Flash Point: 194.7°C
- PSA: 60.25
Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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